Cas no 1888409-34-4 (2-(diethylamino)pyrimidin-5-ylboronic acid)

• Product Name: 2-(diethylamino)pyrimidin-5-ylboronic acid
• CAS No: 1888409-34-4
• MF: C₈H₁₄BN₃O₂
• MW: 195.026661396027
• MDL: MFCD07375163
• CID: 4627039
• PubChem ID: 55253201
• Update Time: 2025-10-28

2-(diethylamino)pyrimidin-5-ylboronic acid Chemical and Physical Properties

Names and Identifiers

• (2-(diethylamino)pyrimidin-5-yl)boronic acid
• [2-(Diethylamino)pyrimidin-5-yl]boronicacid
• EN300-197268
• starbld0000375
• [2-(DIETHYLAMINO)PYRIMIDIN-5-YL]BORONIC ACID
• AKOS006287054
• C8H14BN3O2
• AB41328
• AS-43816
• 1888409-34-4
• 2-(diethylamino)pyrimidin-5-ylboronic acid

• MDL： MFCD07375163
• Inchi： 1S/C8H14BN3O2/c1-3-12(4-2)8-10-5-7(6-11-8)9(13)14/h5-6,13-14H,3-4H2,1-2H3
• InChI Key： PJIPMXYCVBTHQD-UHFFFAOYSA-N
• SMILES： OB(C1C=NC(=NC=1)N(CC)CC)O

Computed Properties

• Exact Mass: 195.1179069g/mol
• Monoisotopic Mass: 195.1179069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-(diethylamino)pyrimidin-5-ylboronic acid

Comprehensive Overview of 2-(diethylamino)pyrimidin-5-ylboronic acid (CAS No. 1888409-34-4): Properties, Applications, and Industry Insights

2-(Diethylamino)pyrimidin-5-ylboronic acid (CAS No. 1888409-34-4) is a specialized boronic acid derivative widely recognized for its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. This compound features a pyrimidine core substituted with a diethylamino group and a boronic acid moiety, making it a versatile building block for pharmaceuticals, agrochemicals, and materials science. Its molecular formula, C₈H₁₄BN₃O₂, and precise structure have been validated through NMR spectroscopy and high-resolution mass spectrometry, ensuring high purity for research and industrial applications.

In recent years, the demand for 2-(diethylamino)pyrimidin-5-ylboronic acid has surged due to its utility in drug discovery, particularly in the synthesis of kinase inhibitors and anticancer agents. Researchers frequently search for "boronic acid in medicinal chemistry" or "pyrimidine derivatives for drug design," reflecting its relevance in targeting diseases like cancer and inflammatory disorders. The compound’s boron-containing functional group enables selective binding to biological targets, a feature exploited in proteolysis-targeting chimeras (PROTACs), a hot topic in targeted protein degradation therapies.

From a synthetic perspective, CAS No. 1888409-34-4 is prized for its stability under aqueous conditions and compatibility with palladium-catalyzed reactions. Industry professionals often inquire about "optimizing Suzuki coupling yields" or "handling boronic acids in air-sensitive conditions," highlighting practical challenges addressed by this compound’s robust design. Its solubility in polar solvents (e.g., DMSO, methanol) further enhances its usability in high-throughput screening and parallel synthesis workflows.

Beyond pharmaceuticals, 2-(diethylamino)pyrimidin-5-ylboronic acid finds applications in material science, such as designing organic electronic materials and metal-organic frameworks (MOFs). Searches for "boronic acids in MOF synthesis" or "pyrimidine-based semiconductors" underscore its interdisciplinary appeal. The compound’s electron-rich pyrimidine ring facilitates π-π stacking interactions, critical for constructing conductive polymers and luminescent materials.

Quality control of CAS No. 1888409-34-4 involves stringent HPLC analysis and moisture-sensitive packaging to preserve its reactivity. Suppliers emphasize "certificates of analysis (CoA)" and "storage conditions for boronic acids," addressing user concerns about batch consistency. Regulatory compliance with REACH and FDA guidelines ensures its safe use in GMP manufacturing environments.

In summary, 2-(diethylamino)pyrimidin-5-ylboronic acid exemplifies the convergence of synthetic chemistry and applied research. Its adaptability to green chemistry principles (e.g., low catalyst loading) aligns with trends toward sustainable synthesis, while its structural modularity supports innovations in precision medicine and smart materials. As interest grows in "boron chemistry advancements" and "heterocyclic compound applications," this compound remains a focal point for scientific and industrial progress.